Cas no 119059-92-6 (ethyl 2-cyclobutylidene-2-fluoroacetate)

• Product Name: ethyl 2-cyclobutylidene-2-fluoroacetate
• CAS No: 119059-92-6
• MF: C₈H₁₁FO₂
• MW: 158.170146226883
• CID: 3671233
• PubChem ID: 14348346
• Update Time: 2025-05-20

ethyl 2-cyclobutylidene-2-fluoroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyclobutylidenefluoro-, ethyl ester
• ethyl 2-cyclobutylidene-2-fluoroacetate
• SCHEMBL26870653
• AT41362
• 119059-92-6

• Inchi： 1S/C8H11FO2/c1-2-11-8(10)7(9)6-4-3-5-6/h2-5H2,1H3
• InChI Key： OYCYBCPOFLPDBM-UHFFFAOYSA-N
• SMILES： F/C(/C(=O)OCC)=C1/CCC/1

Computed Properties

• Exact Mass: 158.07430775Da
• Monoisotopic Mass: 158.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-cyclobutylidene-2-fluoroacetate

Research Brief on Ethyl 2-Cyclobutylidene-2-Fluoroacetate (CAS: 119059-92-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyclobutylidene-2-fluoroacetate (CAS: 119059-92-6) is a fluorinated cyclobutylidene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique cyclobutylidene scaffold and fluorine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of ethyl 2-cyclobutylidene-2-fluoroacetate as a key precursor in the synthesis of selective kinase inhibitors. The research demonstrated that the fluorine atom's electronegativity and the strained cyclobutylidene ring enhance the compound's binding affinity to ATP-binding pockets of target kinases. This property has been leveraged to design inhibitors with improved pharmacokinetic profiles and reduced off-target effects, offering promising avenues for cancer therapy.

In addition to its applications in kinase inhibition, ethyl 2-cyclobutylidene-2-fluoroacetate has been investigated for its potential in prodrug design. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in masking carboxylic acid functionalities, thereby improving the oral bioavailability of peptide-based therapeutics. The compound's ability to undergo enzymatic hydrolysis in vivo makes it an attractive candidate for prodrug strategies, particularly for drugs with poor membrane permeability.

Recent advances in synthetic methodologies have also expanded the accessibility of ethyl 2-cyclobutylidene-2-fluoroacetate. A 2023 Organic Letters publication detailed a novel photochemical route for its synthesis, offering higher yields and milder reaction conditions compared to traditional methods. This development is expected to facilitate its broader adoption in industrial and academic research settings.

Despite its promising attributes, challenges remain in optimizing the compound's stability and scalability. Researchers are actively exploring derivatization strategies to address these limitations while preserving its bioactive properties. Future directions include its incorporation into fragment-based drug discovery platforms and its evaluation in combination therapies for complex diseases.